2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C26H29N3O4S/c1-26(2)11-20-24(21(30)12-26)23(16-6-8-17(32-3)9-7-16)19(13-27)25(29-20)34-15-22(31)28-14-18-5-4-10-33-18/h6-9,18H,4-5,10-12,14-15H2,1-3H3,(H,28,31)
• InChI Key: YNLHXHSTKKHXJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NCC3CCCO3)C#N)C4=CC=C(C=C4)OC)C
• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol

Description

The compound “2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Unfortunately, specific chemical reactions involving this compound are not found in the searched resources.

Scientific Research Applications

Structural Aspects and Properties The study of structural aspects and properties of related amide-containing isoquinoline derivatives has provided insights into their interactions and behavior under different conditions. For instance, the formation of gels or crystalline solids upon treatment with various acids, and the fluorescence properties of these compounds under certain conditions, highlight the potential for application in materials science and luminescence studies (Karmakar, Sarma, & Baruah, 2007).

Synthetic Routes New and practical synthetic routes for related compounds, such as N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide, have been developed. These methods offer improvements in yield, purity, and efficiency, suggesting the chemical's potential for pharmaceutical applications and as a building block in organic synthesis (Wenpeng et al., 2014).

Biological Activity Research on the biological activity of related compounds has identified promising applications. For example, derivatives have shown fungicidal activity against Candida and Aspergillus species, with modifications improving plasmatic stability while retaining antifungal efficacy. This indicates potential applications in developing new antifungal agents (Bardiot et al., 2015).

Antitumor Activity Synthesized compounds related to the chemical have demonstrated potential antitumor activity, serving as inhibitors for methionine synthase. This suggests its relevance in cancer research, particularly in the development of new anticancer agents targeting specific metabolic pathways in tumor cells (Elfekki et al., 2014).

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts at the molecular level in a biological system. This information is not available in the searched resources for this specific compound.

Future Directions

The potential applications and future directions for a compound depend on its properties and effects. Unfortunately, specific future directions for this compound are not found in the searched resources.